Cas no 1326810-76-7 (8-Ethyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Ethyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326810-76-7
• MF: C₁₈H₂₃N₃O₆
• MW: 377.391724824905
• MDL: MFCD19706347
• CID: 4694628
• Update Time: 2025-06-20

8-Ethyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Ethyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706347
• Inchi： 1S/C18H23N3O6/c1-3-19-8-6-18(7-9-19)20(15(11-27-18)17(23)24)16(22)13-5-4-12(2)14(10-13)21(25)26/h4-5,10,15H,3,6-9,11H2,1-2H3,(H,23,24)
• InChI Key： BOJCMWVMELNTFQ-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2C=CC(C)=C(C=2)[N+](=O)[O-])=O)C21CCN(CC)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 598
• Topological Polar Surface Area: 116

Additional information on 8-Ethyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Professional Introduction to 8-Ethyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic Acid (CAS No. 1326810-76-7)

Compound with the CAS number 1326810-76-7 and the product name 8-Ethyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex spirocyclic structure, has garnered attention for its potential applications in drug discovery and therapeutic development. The intricate molecular framework of this compound, featuring a spiro[4.5]decane core with functionalized benzoyl and nitro groups, positions it as a promising candidate for further investigation.

The structural uniqueness of 8-Ethyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid lies in its ability to interact with biological targets in novel ways. The presence of multiple pharmacophoric elements, including the nitro group and the spirocyclic oxygen atom, suggests that this compound may exhibit a range of biological activities. Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to mimic natural product scaffolds and enhance binding affinity.

In the context of contemporary research, the synthesis and characterization of this compound have opened new avenues for exploring its pharmacological properties. The spirocyclic structure is particularly noteworthy, as it provides a rigid framework that can be fine-tuned to optimize interactions with biological targets. This has led to increased interest in spirooxindoles and related derivatives as potential therapeutic agents.

The benzoyl moiety in 8-Ethyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is another key feature that contributes to its potential biological activity. The nitro group, specifically located at the 3-position of the methyl-substituted benzoyl ring, is known to enhance electron-withdrawing effects, which can influence the compound's reactivity and binding properties. This arrangement has been observed to be particularly effective in modulating enzyme activity and receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Molecular docking studies have been instrumental in understanding how 8-Ethyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid interacts with target proteins. These studies have revealed that the compound can adopt multiple conformations upon binding, suggesting a high degree of flexibility and adaptability in its interactions.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The spirocyclic core is typically formed through a cyclization reaction between two precursors, with careful consideration given to regioselectivity and stereoselectivity. The introduction of the nitro group and other functional moieties further complicates the synthetic pathway but is essential for achieving the desired pharmacological properties.

In conclusion, 8-Ethyl-4-(4-methyl-3-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. The combination of computational studies and synthetic chemistry has provided valuable insights into its pharmacological properties, paving the way for further exploration in drug discovery and therapeutic development.